Cas no 42729-96-4 (Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-)

• Product Name: Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-
• CAS No: 42729-96-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD04110413
• CID: 334203
• PubChem ID: 261627
• Update Time: 2025-06-22

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-
• 2-Hydroxy-3-(prop-2-en-1-yl)benzoic acid
• 2-hydroxy-3-prop-2-enylbenzoic acid
• 3-Allyl-2-hydroxy-benzoesaeure
• 3-allyl-2-hydroxybenzoic acid
• 3-Allylsalicylic acid
• 3-Allyl-salicylsaeure
• IDI1_014215
• NCIOpen2_001550
• SCHEMBL40309
• CHEBI:167783
• 3-allyl-2-hydroxy-benzoic acid
• NSC94309
• SS-4594
• HMS1439A12
• Maybridge3_002828
• DTXSID40294108
• AKOS005138034
• 42729-96-4
• 3-allyl-2-hydroxybenzoicacid
• CCG-44644
• NSC-94309
• CS-0327361
• NS00096540
• MFCD04110413
• SR-01000634465-1

• MDL： MFCD04110413
• Inchi： 1S/C10H10O3/c1-2-4-7-5-3-6-8(9(7)11)10(12)13/h2-3,5-6,11H,1,4H2,(H,12,13)
• InChI Key： YJLDIJDRZWBPEK-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC=CC=1CC=C

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 319.4°Cat760mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.591
• PSA: 57.53000
• LogP: 1.81890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- (CAS No. 42729-96-4): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-, identified by its CAS number 42729-96-4, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of chemical properties that make it valuable in various applications, from pharmaceutical intermediates to potential bioactive agents.

The molecular structure of Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- consists of a benzene ring substituted with a hydroxyl group at the 2-position and an allyl group at the 3-position. This arrangement imparts distinct reactivity and functionality, making it a subject of interest for synthetic chemists and biologists alike. The presence of both hydroxyl and allyl groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-. Preliminary studies have suggested that this compound may exhibit antioxidant, anti-inflammatory, and antimicrobial properties. These findings are particularly intriguing given the increasing demand for natural product-inspired compounds that can serve as leads for drug development.

The antioxidant activity of Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property is particularly relevant in the context of chronic diseases where oxidative damage plays a significant role. Recent research has highlighted its potential in protecting against neurodegenerative disorders by mitigating oxidative stress in neural cells.

In addition to its antioxidant properties, Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- has shown promise as an anti-inflammatory agent. Studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. This makes it a promising candidate for developing novel anti-inflammatory drugs that could offer alternatives to existing treatments with limited efficacy or significant side effects.

The antimicrobial properties of this compound have also been explored, with findings indicating activity against a range of bacterial and fungal species. This is particularly noteworthy given the rising concerns over antibiotic resistance. The ability of Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- to disrupt microbial cell membranes suggests its potential as a broad-spectrum antimicrobial agent.

Synthetic chemistry approaches have been instrumental in elucidating the structural requirements for enhancing the bioactivity of Benzoic acid,2-hydroxy-3-(2-propen-1-yl)-. By modifying its core structure or introducing additional functional groups, researchers have been able to generate derivatives with improved potency and selectivity. These efforts have led to the identification of several novel analogs that exhibit enhanced pharmacological properties.

The development of new synthetic methodologies has also contributed to the accessibility of this compound for further research. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis routes. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical production.

The potential applications of Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- extend beyond pharmaceuticals into other areas such as agrochemicals and cosmetics. Its structural versatility allows for the design of compounds with specific biological activities tailored to these industries. For instance, derivatives with enhanced stability or bioavailability could be developed for use in crop protection agents or skincare formulations.

In conclusion, Benzoic acid,2-hydroxy-3-(2-propen-1-yl)- (CAS No. 42729-96-4) represents a fascinating compound with diverse chemical properties and emerging applications. Its potential as a pharmacological agent, coupled with advancements in synthetic chemistry and sustainable practices, positions it as a valuable asset in ongoing research efforts. As further studies continue to uncover its capabilities, this compound is poised to play a significant role in addressing various challenges across multiple industries.